Cas no 2026363-29-9 (2-Propanone, 1-amino-3-(5-isothiazolyl)-)

• Product Name: 2-Propanone, 1-amino-3-(5-isothiazolyl)-
• CAS No: 2026363-29-9
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5292604
• Update Time: 2025-11-01

2-Propanone, 1-amino-3-(5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-(5-isothiazolyl)-

• Inchi： 1S/C6H8N2OS/c7-4-5(9)3-6-1-2-8-10-6/h1-2H,3-4,7H2
• InChI Key： CNXMFHCLYWZIHR-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1SN=CC=1

Additional information on 2-Propanone, 1-amino-3-(5-isothiazolyl)-

Introduction to 2-Propanone, 1-amino-3-(5-isothiazolyl)- (CAS No: 2026363-29-9)

2-Propanone, 1-amino-3-(5-isothiazolyl)-, identified by its CAS number 2026363-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of isothiazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this molecule incorporates both a ketone group and an amino group, making it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The 1-amino-3-(5-isothiazolyl) moiety in the compound's name highlights its structural uniqueness and suggests its potential role as a building block in the synthesis of more complex molecules. Isothiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of the amino group further enhances its reactivity, allowing for further functionalization and modification to tailor its biological activity.

In recent years, there has been a growing interest in exploring novel scaffolds for drug discovery, and 2-Propanone, 1-amino-3-(5-isothiazolyl)- has emerged as a promising candidate. Its ability to undergo various chemical transformations makes it a valuable asset in the development of new therapeutic agents. Researchers have been particularly interested in its potential as a precursor for designing molecules that target specific biological pathways.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of isothiazole can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The 1-amino-3-(5-isothiazolyl) group provides a handle for chemical modifications that can fine-tune the interaction with these targets, potentially improving efficacy and reducing side effects.

Recent advancements in computational chemistry have also contributed to the understanding of how 2-Propanone, 1-amino-3-(5-isothiazolyl)- behaves in different chemical environments. Molecular modeling studies have helped predict its reactivity and stability, providing valuable insights for synthetic chemists. These studies often involve simulating the compound's interaction with other molecules, which can guide the design of experiments and optimize reaction conditions.

The pharmaceutical industry has been particularly keen on exploring isothiazole derivatives due to their broad spectrum of biological activities. For example, some derivatives have shown promise in treating neurological disorders by modulating neurotransmitter pathways. The structural features of 2-Propanone, 1-amino-3-(5-isothiazolyl)-, including the ketone and amino groups, make it an ideal candidate for such applications. By leveraging its reactivity, scientists can develop molecules that interact selectively with disease-causing targets.

In addition to its pharmaceutical applications, this compound has also found utility in material science. Researchers have been investigating its potential as a monomer or intermediate in polymer synthesis. The unique electronic properties of isothiazole derivatives can contribute to the development of advanced materials with specific functionalities. For instance, polymers incorporating these motifs may exhibit enhanced stability or biodegradability, making them suitable for various industrial applications.

The synthesis of 2-Propanone, 1-amino-3-(5-isothiazolyl)- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent methodologies have focused on developing more efficient synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles have been increasingly applied to improve the sustainability of chemical processes, and this compound's synthesis is no exception.

One notable approach involves using catalytic methods to facilitate key transformations. Catalysts can accelerate reactions while maintaining high selectivity, reducing the need for harsh conditions or extensive purification steps. Such advancements not only improve efficiency but also align with global efforts to promote sustainable chemistry practices.

The biological activity of 2-Propanone, 1-amino-3-(5-isothiazolyl)- has been further explored through in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, preliminary studies suggest that it may inhibit certain enzymes involved in inflammatory responses, making it a candidate for treating chronic inflammatory diseases.

Moreover, the compound's interaction with biological targets has been studied using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods allow researchers to determine the structure-activity relationships (SAR) of isothiazole derivatives, helping to identify key functional groups responsible for their biological effects.

The future prospects for 2-Propanone, 1-amino-3-(5-isothiazolyl)- are promising as ongoing research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel drugs and advanced materials based on this versatile compound.

In conclusion,2-Propanone, 1-amino-3-(5-isothiazolyl)- (CAS No: 2026363-29-9) represents a significant advancement in pharmaceutical and chemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research progresses，this compound will continue to play a crucial role in shaping the future of drug discovery and material science.